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Compound of Interest

Compound Name: 3-Chloro-2-methylbiphenyl-d5

CAS No.: 1330173-04-0

Cat. No.: B588888 Get Quote

Executive Summary & Substance Profile
3-Chloro-2-methylbiphenyl-d5 is a stable isotope-labeled analog of 3-Chloro-2-

methylbiphenyl, primarily used as an internal standard in mass spectrometry (GC-MS/LC-MS)

for the quantification of polychlorinated biphenyl (PCB) congeners and metabolic byproducts.

While the deuterated (d5) modification renders the molecule non-radioactive, it retains the

physicochemical toxicity profile of its parent organochlorine compound. The high value and low

quantity (typically milligram scale) of this material dictate a handling strategy focused on

precision containment rather than bulk spill management.
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Property Characteristic Operational Implication

Physical State
Viscous Liquid or Low-Melting

Solid

May require gentle warming for

transfer; high surface

adhesion.

Primary Hazard Skin/Eye Irritant (H315, H319)
Direct contact causes

dermatitis and ocular damage.

Systemic Risk
STOT-SE (Respiratory

Irritation)

Inhalation of aerosols/vapors

must be prevented.[1][2][3][4]

Environmental
Aquatic Chronic Toxicity

(H411)

Zero-discharge policy. All

waste must be captured.

Solubility
Lipophilic (Soluble in DCM,

MeOH)

Readily absorbs through

unprotected skin via lipid

bilayers.

Hierarchy of Defense (Engineering First)
Before selecting PPE, you must establish the engineering controls. PPE is the last line of

defense, not the first.

1. Engineering Controls
(Chemical Fume Hood)

2. Administrative Controls
(SOPs, Access Restriction)

 Primary Containment

3. Personal Protective Equipment
(Gloves, Eyes, Body)

 Residual Risk Management

Click to download full resolution via product page
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Figure 1: The Hierarchy of Controls for handling high-potency organic standards.

PPE Technical Specifications
This section details the specific gear required. The selection logic is based on resistance to

halogenated aromatic hydrocarbons and common carrier solvents (e.g., Dichloromethane,

Methanol).

A. Hand Protection (The Critical Barrier)
Recommendation: Double-gloving with Nitrile.

Primary Layer (Inner): 4 mil (0.10 mm) Nitrile.

Secondary Layer (Outer): 5-8 mil (0.12-0.20 mm) Nitrile or Chloroprene.

Contraindicated:Do NOT use Latex. Natural rubber latex degrades rapidly upon contact with

organic solvents and halogenated aromatics, becoming permeable within minutes without

visible degradation.

The "Why": 3-Chloro-2-methylbiphenyl is lipophilic. If it breaches the glove, it will rapidly

partition into the skin's lipid layer. Double gloving creates a "breakthrough buffer"—if the outer

glove is splashed, it can be stripped immediately while the inner glove maintains the barrier.

B. Eye & Face Protection
Recommendation: Chemical Splash Goggles (Indirect Vent).

Standard: ANSI Z87.1+ (US) or EN 166 (EU).

Nuance: Standard safety glasses with side shields are insufficient during the solubilization

step. When using a pipette to dissolve the standard in volatile solvents (like DCM), micro-

droplets can bypass side shields. Goggles seal the orbital area completely.

C. Respiratory Protection
Recommendation: Fume Hood (Primary).
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Contingency: If work must occur outside a hood (strongly discouraged), use a half-face

respirator with Organic Vapor/P100 (OV/P100) cartridges.

Logic: The "P100" component protects against particulates (if the standard is solid/dust),

while the "Organic Vapor" component protects against the carrier solvent fumes.

D. Body Protection
Recommendation: 100% Cotton Lab Coat + Chemical Resistant Apron.

Material: Avoid synthetic blends (polyester) which can melt into skin if a flammability event

occurs with the solvent.

Apron: A disposable polyethylene or Tyvek apron provides an impervious shield for the

chest/lap area during bench work.

Operational Protocol: Safe Handling Workflow
This protocol ensures data integrity (preventing loss of expensive d5 standard) and operator

safety.

Step 1: Preparation & Static Control
Deuterated standards are often supplied in milligram quantities. Static electricity can cause the

solid to "jump" out of the vial or cling to the spatula, leading to exposure and financial loss.

Action: Use an anti-static gun or ionizer on the vial before opening.

Setup: Place a disposable absorbent mat (benchkote) in the fume hood to capture micro-

spills.

Step 2: Solubilization (The High-Risk Moment)
Most exposure incidents occur here.

Secure the Vial: Clamp the receiving vial. Do not hold it by hand while pipetting solvent.

Solvent Addition: Add the solvent (e.g., Methanol) slowly down the side of the vial to prevent

aerosolization.
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Vortexing: Cap tightly. Vortex in short bursts. Do not glove-vortex (holding the tube directly

against the vibrating head) without checking cap integrity first.

Step 3: Waste Segregation
Crucial: This compound is halogenated.[5][6]

Stream:Halogenated Organic Waste.

Do Not Mix: Do not pour into "General Organic Waste" or "Aqueous Waste." Segregation is

vital for incineration protocols.

Receiving
(Inspect Vial)

Static Control
(Ionizer)

Open in Hood
(PPE: Goggles+Nitrile)

Solubilization
(Clamp Vial)

Disposal
(Halogenated Stream)

Rinsate

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing static control and containment.

Emergency Response
Scenario Immediate Action Secondary Action

Skin Contact

Drench. Wash with soap and

water for 15 min. Do NOT use

alcohol/solvents (increases

absorption).

Seek medical review if irritation

persists.[2][7]

Eye Contact

Irrigate. Flush at eyewash

station for 15 min, holding

eyelids open.

Consult ophthalmologist

immediately.

Spill (Bench)
Evacuate & Ventilate. Cover

with absorbent pads.[5]

Clean with soap/water.[1][2][3]

Dispose of pads as

halogenated waste.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://fac.uncg.edu/wp-content/uploads/2023/09/Glove-compatibility-chart.pdf
https://www.benchchem.com/product/b588888?utm_src=pdf-body-img
https://download.basf.com/p1/000000000030744083_SDS_CPA_US/en_US/Select_240_30744083_SDS_CPA_US_en_1-0.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22203&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://download.basf.com/p1/000000000030744083_SDS_CPA_US/en_US/Select_240_30744083_SDS_CPA_US_en_1-0.pdf
https://datasheets.scbt.com/sc-226003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (PubChem).3-Chloro-2-methylbiphenyl

(Compound Summary). Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Personal Protective Equipment:

Glove Selection Chart. Retrieved from [Link]

University of Illinois Urbana-Champaign (DRS).Halogenated Organic Liquids - Standard

Operating Procedure. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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